Cas no 2640903-14-4 (5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 2640903-14-4
• MF: C₁₅H₁₉FN₆
• MW: 302.349965333939
• CID: 5317535
• PubChem ID: 154828837
• Update Time: 2025-08-04

5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine
• 2640903-14-4
• F6792-3938
• AKOS040731193
• 5-Fluoro-2,4-dimethyl-6-[4-(4-methyl-2-pyrimidinyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C15H19FN6/c1-10-4-5-17-15(18-10)22-8-6-21(7-9-22)14-13(16)11(2)19-12(3)20-14/h4-5H,6-9H2,1-3H3
• InChI Key： CSNDKOHJLKVFJV-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C3=NC=CC(C)=N3)CC2)=C(F)C(C)=N1

Computed Properties

• Exact Mass: 302.16552279g/mol
• Monoisotopic Mass: 302.16552279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.5±55.0 °C(Predicted)
• pka: 7.45±0.50(Predicted)

Additional information on 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine

Introduction to 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine (CAS No. 2640903-14-4)

5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2640903-14-4, belongs to a class of molecules that exhibit promising biological activities. Its chemical structure, characterized by a pyrimidine core appended with various functional groups, makes it a valuable candidate for further exploration in drug discovery.

The molecular structure of 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine includes several key features that contribute to its potential therapeutic applications. The presence of a fluorine atom at the 5-position of the pyrimidine ring enhances its metabolic stability and binding affinity to biological targets. Additionally, the dimethyl groups at the 2 and 4 positions contribute to the compound's lipophilicity, facilitating its absorption and distribution within the body.

The piperazine moiety at the 6-position is particularly noteworthy, as it is a common pharmacophore in many drugs known for their central nervous system (CNS) activity. Piperazine derivatives are often employed in the development of antipsychotics, antidepressants, and antihistamines due to their ability to modulate neurotransmitter systems. In this context, 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine may exhibit similar effects, making it a potential lead compound for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine with greater accuracy. These tools have been instrumental in identifying novel drug candidates by analyzing their interactions with target proteins and enzymes. The fluorine atom in the molecule's structure is particularly interesting, as it can significantly influence the compound's binding affinity and selectivity.

In vitro studies have begun to explore the potential applications of 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]pyrimidine in various therapeutic areas. Preliminary data suggest that this compound may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The combination of the pyrimidine core and the piperazine group appears to synergize effectively with inflammatory pathways, potentially leading to novel therapeutic strategies.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This is due to the ability of fluorine to enhance metabolic stability and binding affinity. In the case of 5-fluoro-2,4-dimethyl-6-[4-(4-methylpyrimidin-2-y)piperazin- 1 - 1 yl]pyrimidine, the fluorine atom at the 5-position likely contributes to its stability under physiological conditions, thereby extending its half-life and increasing its bioavailability.

The piperazine moiety also plays a crucial role in determining the compound's biological activity. Piperazine derivatives are known for their ability to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. These interactions can modulate neuronal signaling pathways, leading to effects such as analgesia, sedation, and mood regulation. The presence of a methyl group on the piperazine ring further enhances its pharmacological properties by influencing its solubility and distribution within biological systems.

Current research is focused on optimizing synthetic routes for producing 5-fluoro- 2 , 4 - dimethyl - 6 [ - [ ( ( ))>]]>]]>]]>]]>]]>]]>]]>]]>]]>]]>]]>]]>]]>]], ensuring high yield and purity for subsequent biological testing. Advances in synthetic methodologies have allowed for more efficient production processes, reducing costs and improving scalability.

The potential therapeutic applications of 5-fluoro- 2 , 4 - dimethyl - 6 [ - [ ())>>]] are still being explored, but preliminary findings are encouraging. The compound's unique structure suggests that it may have applications beyond traditional CNS therapies. For instance, it could be investigated for its potential role in treating metabolic disorders or cancer by modulating key signaling pathways involved in these diseases.

In conclusion, 5-fluoro- 2 , 4 - dimethyl - 6 [ - [( ( ) ) ] ] ] ] ] ] ] ] ] ] ] ] ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) )]] (CAS No. 2640903 - 14 - 44 ) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure and demonstrated biological activity make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in addressing some of today's most challenging medical conditions.